Cas no 1598154-51-8 ((2-Methylpropyl)({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl})amine)

• Product Name: (2-Methylpropyl)({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl})amine
• CAS No: 1598154-51-8
• MF: C₉H₁₃F₃N₂S
• MW: 238.273131132126
• CID: 6110206
• PubChem ID: 116004840
• Update Time: 2025-10-20

(2-Methylpropyl)({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• (2-methylpropyl)({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl})amine
• EN300-740500
• 1598154-51-8
• (2-Methylpropyl)({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl})amine

• Inchi： 1S/C9H13F3N2S/c1-6(2)3-13-4-7-5-15-8(14-7)9(10,11)12/h5-6,13H,3-4H2,1-2H3
• InChI Key： WSAQDXRCEFPEGG-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC(=C1)CNCC(C)C

Computed Properties

• Exact Mass: 238.07515408g/mol
• Monoisotopic Mass: 238.07515408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.2Ų

Additional information on (2-Methylpropyl)({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl})amine

Chemical Compound CAS No. 1598154-51-8: (2-Methylpropyl)({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl})amine

The chemical compound with CAS No. 1598154-51-8, commonly referred to as (2-Methylpropyl)({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl})amine, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure consists of a thiazole ring substituted with a trifluoromethyl group and an amine group, which contributes to its versatile reactivity and selectivity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The presence of the trifluoromethyl group in this compound enhances its stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the amine group allows for further functionalization, enabling the creation of derivatives with tailored properties.

The synthesis of (2-Methylpropyl)({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl})amine involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the trifluoromethyl group through electrophilic substitution or other suitable methods. The final step involves the attachment of the amine group via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets stringent quality standards.

In terms of applications, this compound has shown potential as an intermediate in the synthesis of bioactive molecules. For instance, it has been used in the development of Hsp90 inhibitors, which are critical in cancer therapy due to their ability to target heat shock proteins involved in tumor progression. Furthermore, its ability to act as a precursor for more complex structures makes it invaluable in combinatorial chemistry.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity of this compound. Molecular modeling studies have revealed that the trifluoromethyl group significantly influences the molecule's electronic distribution, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. These findings have been instrumental in guiding experimental studies aimed at optimizing its pharmacokinetic properties.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations for its safe use and disposal. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental impact.

In conclusion, (2-Methylpropyl)({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl})amine is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific and technological boundaries.